AZD9496 maleate
AZD9496 maleate
AZD9496 maleate is a potent and orally bioavailable selective estrogen receptor downregulator(Ki=0.7 nM) and antagonist.IC50 value: 0.7 nM(Ki); 0.14 nM(ER downregulation cell IC50) [1]Target: ER downregulatorAZD9496 can induce ERα degradation in breast cancer cell lines at picomolar concentrations. AZD9496 is curently under clinical trials. AZD9496 may be useful for the treatment of ER+ breast cancer.
Brand Name:
Vulcanchem
CAS No.:
1639042-28-6
VCID:
VC0003390
InChI:
SMILES:
Molecular Formula:
C29H29F3N2O6
Molecular Weight:
558.55
AZD9496 maleate
CAS No.: 1639042-28-6
Inhibitors
VCID: VC0003390
Molecular Formula: C29H29F3N2O6
Molecular Weight: 558.55
| CAS No. | 1639042-28-6 |
|---|---|
| Product Name | AZD9496 maleate |
| Molecular Formula | C29H29F3N2O6 |
| Molecular Weight | 558.55 |
| Description | AZD9496 maleate is a potent and orally bioavailable selective estrogen receptor downregulator(Ki=0.7 nM) and antagonist.IC50 value: 0.7 nM(Ki); 0.14 nM(ER downregulation cell IC50) [1]Target: ER downregulatorAZD9496 can induce ERα degradation in breast cancer cell lines at picomolar concentrations. AZD9496 is curently under clinical trials. AZD9496 may be useful for the treatment of ER+ breast cancer. |
| Reference | [1]. Discovery of the clinical candidate AZD9496: a potent and orally bioavailable selective estrogen receptor downregulator and antagonist. |
| Last Modified | Aug 20 2021 |
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